Cas no 1794885-54-3 (12-Methyltridecanol-d7)

12-Methyltridecanol-d7 is a deuterium-labeled analog of 12-methyltridecanol, a branched-chain fatty alcohol. The incorporation of seven deuterium atoms enhances its utility as an internal standard in mass spectrometry, ensuring precise quantification and minimizing interference in analytical workflows. Its stable isotopic labeling allows for accurate tracking in metabolic studies, lipid research, and tracer experiments. The compound’s high chemical purity and isotopic enrichment (>98%) make it suitable for applications requiring rigorous reproducibility, such as pharmacokinetic investigations or environmental analysis. Its structural similarity to native 12-methyltridecanol ensures consistent behavior in chromatographic separations, facilitating reliable comparative studies.
12-Methyltridecanol-d7 structure
12-Methyltridecanol-d7 structure
Product Name:12-Methyltridecanol-d7
CAS No:1794885-54-3
MF:
MW:
CID:2255748
Update Time:2025-05-22

12-Methyltridecanol-d7 Chemical and Physical Properties

Names and Identifiers

    • 12-Methyltridecanol-d7

12-Methyltridecanol-d7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M331172-5mg
12-Methyltridecanol-d7
1794885-54-3
5mg
$207.00 2023-05-17
TRC
M331172-50mg
12-Methyltridecanol-d7
1794885-54-3
50mg
$1642.00 2023-05-17

Additional information on 12-Methyltridecanol-d7

Comprehensive Guide to 12-Methyltridecanol-d7 (CAS No. 1794885-54-3): Properties, Applications, and Industry Insights

12-Methyltridecanol-d7 (CAS No. 1794885-54-3) is a deuterated analog of 12-methyltridecanol, a branched-chain fatty alcohol. This isotopically labeled compound has gained significant attention in pharmaceutical research, metabolic studies, and analytical chemistry due to its unique properties. The "d7" notation indicates the incorporation of seven deuterium atoms, making it an invaluable tool for stable isotope labeling and mass spectrometry applications. Researchers frequently search for "deuterated internal standards" or "isotope-labeled alcohols" to enhance the accuracy of quantitative analyses, and 12-Methyltridecanol-d7 fits perfectly into this niche.

The growing demand for high-purity reference materials in LC-MS (liquid chromatography-mass spectrometry) and GC-MS (gas chromatography-mass spectrometry) workflows has propelled the popularity of CAS No. 1794885-54-3. Its deuterated structure minimizes interference with endogenous compounds, enabling precise measurements in complex biological matrices. Laboratories focusing on lipidomics or metabolomics often prioritize such compounds to improve data reproducibility. Additionally, the compound’s role in tracer studies for understanding metabolic pathways aligns with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, 12-Methyltridecanol-d7 exemplifies the advancements in deuterium chemistry, a field gaining traction due to its applications in drug development. Deuterated compounds can alter pharmacokinetic profiles, a concept explored in "deuterated drugs" like Deutetrabenazine. While 1794885-54-3 itself is not a drug, its structural features make it a candidate for probing enzyme-substrate interactions or optimizing deuterium exchange protocols. Users searching for "deuterium labeling services" or "custom synthesis of labeled compounds" will find this molecule relevant to their needs.

In industrial settings, 12-Methyltridecanol-d7 may also serve as a surrogate standard for quality control in fragrance and cosmetic formulations, where branched-chain alcohols are common ingredients. The push for green chemistry and sustainable sourcing has led to inquiries about eco-friendly production methods for such specialty chemicals. Suppliers emphasizing "high isotopic enrichment" and "low chemical impurities" cater to these demands, further highlighting the compound’s versatility.

To summarize, CAS No. 1794885-54-3 represents a critical asset for researchers and industries requiring isotopically precise materials. Its integration into cutting-edge applications—from biomarker discovery to material science—ensures its continued relevance. As analytical technologies evolve, compounds like 12-Methyltridecanol-d7 will remain at the forefront of scientific innovation, addressing challenges in quantitative analysis and molecular tracing.

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